Cas no 1384594-62-0 (6-chloro-N-3-(ethylsulfanyl)cyclopentyl-N-methylpyridine-3-carboxamide)

• Product Name: 6-chloro-N-3-(ethylsulfanyl)cyclopentyl-N-methylpyridine-3-carboxamide
• CAS No: 1384594-62-0
• MF: C₁₄H₁₉ClN₂OS
• MW: 298.831461191177
• CID: 5681665
• PubChem ID: 72118339
• Update Time: 2025-07-01

6-chloro-N-3-(ethylsulfanyl)cyclopentyl-N-methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1276012267
• EN300-26591188
• 6-chloro-N-(3-ethylsulfanylcyclopentyl)-N-methylpyridine-3-carboxamide
• 6-chloro-N-[3-(ethylsulfanyl)cyclopentyl]-N-methylpyridine-3-carboxamide
• AKOS033229542
• 1384594-62-0
• 6-chloro-N-3-(ethylsulfanyl)cyclopentyl-N-methylpyridine-3-carboxamide

• Inchi： 1S/C14H19ClN2OS/c1-3-19-12-6-5-11(8-12)17(2)14(18)10-4-7-13(15)16-9-10/h4,7,9,11-12H,3,5-6,8H2,1-2H3
• InChI Key： RGEQRBFCHRWWRH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(N(C)C1CCC(C1)SCC)=O

Computed Properties

• Exact Mass: 298.0906621g/mol
• Monoisotopic Mass: 298.0906621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 6-chloro-N-3-(ethylsulfanyl)cyclopentyl-N-methylpyridine-3-carboxamide

Introduction to 6-chloro-N-3-(ethylsulfanyl)cyclopentyl-N-methylpyridine-3-carboxamide (CAS No. 1384594-62-0)

6-chloro-N-3-(ethylsulfanyl)cyclopentyl-N-methylpyridine-3-carboxamide, identified by its CAS number 1384594-62-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine derivative class, a group known for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a chloro substituent, an ethylsulfanyl group, and a cyclopentyl moiety, contribute to its distinctive chemical properties and reactivity.

The< strong>6-chloro-N-3-(ethylsulfanyl)cyclopentyl-N-methylpyridine-3-carboxamide molecule exhibits a complex arrangement of functional groups that make it a promising candidate for further investigation in medicinal chemistry. The chloro group at the 6-position of the pyridine ring introduces electrophilicity, which can be exploited in various synthetic transformations. Meanwhile, the ethylsulfanyl group at the 3-position adds a layer of sulfur chemistry, which is often associated with biological interactions and drug-receptor binding. The cyclopentyl ring provides steric hindrance and influences the overall conformation of the molecule, potentially affecting its pharmacokinetic profile.

In recent years, there has been a growing interest in developing novel pyridine-based compounds for their potential applications in treating various diseases. The< strong>6-chloro-N-3-(ethylsulfanyl)cyclopentyl-N-methylpyridine-3-carboxamide has been studied for its potential role in inhibiting specific enzymes and receptors involved in inflammatory pathways. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling molecules such as NF-κB and MAPK pathways. These findings are particularly intriguing given the high prevalence of inflammatory diseases worldwide.

The synthesis of< strong>6-chloro-N-3-(ethylsulfanyl)cyclopentyl-N-methylpyridine-3-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of a cyclopentyl intermediate, which is then functionalized with an ethylsulfanyl group. Subsequent steps involve introducing the pyridine ring and the chloro substituent, followed by carboxamide formation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these transformations.

The< strong>CAS No. 1384594-62-0 compound has been subjected to various analytical techniques to confirm its identity and purity. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have all been utilized to characterize its molecular structure. These analytical methods provide valuable insights into the compound's chemical properties and help ensure that it meets the stringent requirements for pharmaceutical applications.

One of the most exciting aspects of< strong>6-chloro-N-3-(ethylsulfanyl)cyclopentyl-N-methylpyridine-3-carboxamide is its potential as a lead compound for drug discovery. Researchers have been exploring its interactions with different biological targets, including enzymes and receptors involved in cancer, inflammation, and neurodegenerative diseases. For instance, studies have shown that this compound may inhibit the activity of certain kinases that are overexpressed in tumor cells, making it a promising candidate for further development as an anticancer agent.

The pharmacological profile of< strong>6-chloro-N-3-(ethylsulfanyl)cyclopentyl-N-methylpyridine-3-carboxamide is still under investigation, but early findings suggest that it may exhibit significant therapeutic potential. Its ability to modulate key signaling pathways has opened up new avenues for treating various diseases without causing severe side effects. Additionally, its unique structural features may contribute to high selectivity for target molecules, reducing off-target effects.

In conclusion, 6-chloro-N-3-(ethylsulfanyl)cyclopentyl-N-methylpyridine-3-carboxamide (CAS No. 1384594-62-0) is a fascinating compound with diverse potential applications in pharmaceutical research. Its complex structure and unique functional groups make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new biological targets and mechanisms of action, this compound is poised to play a significant role in the development of novel treatments for various diseases.